Cas no 132342-55-3 (Methyl isocostate)

• Product Name: Methyl isocostate
• CAS No: 132342-55-3
• Molecular Formula: C₁₆H₂₄O₂
• Molecular Weight: 248.36056
• CID: 837372
• PubChem ID: 14756392

Methyl isocostate Properties

Names and Identifiers

• Methyl isocostate
• Methyl 2-[(2R,4aR)-4a,8-dimethyl-1,2,3,4,4a,5,6,7-octahydro-2-nap hthalenyl]acrylate
• Mevantraal
• [ "" ]
• 2-Naphthaleneacetic acid, 1,2,3,4,4a,5,6,7-octahydro-4a,8-dimethyl-.alpha.-methylene-, methyl ester, (2R-cis)-
• Methyl (2R,4aR)-1,2,3,4,4a,5,6,7-octahydro-4a,8-dimethyl-I+/--methylene-2-naphthaleneacetate
• DTXSID201123039
• 2-Naphthaleneacetic acid, 1,2,3,4,4a,5,6,7-octahydro-4a,8-dimethyl--methylene-, methyl ester, (2R-cis)-; Isocostic acid methyl ester
• 132342-55-3
• Methyl 2-((2R,4aR)-4a,8-dimethyl-1,2,3,4,4a,5,6,7-octahydronaphthalen-2-yl)acrylate
• Isocostic acid methyl ester
• OWZSHJKGKHTKDS-CZUORRHYSA-N
• FS-10302
• 2-Naphthaleneacetic acid, 1,2,3,4,4a,5,6,7-octahydro-4a,8-dimethyl-.alpha.-methylene-, methyl ester, (2R,4aR)-
• methyl 2-[(2R,4aR)-4a,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalen-2-yl]prop-2-enoate
• CS-0023757
• HY-N3274
• AKOS032948106
• CHEMBL595785

• InChIKey： OWZSHJKGKHTKDS-CZUORRHYSA-N
• Inchi： InChI=1S/C16H24O2/c1-11-6-5-8-16(3)9-7-13(10-14(11)16)12(2)15(17)18-4/h13H,2,5-10H2,1,3-4H3/t13-,16-/m1/s1
• SMILES： CC1=C2CC(CCC2(CCC1)C)C(=C)C(=O)OC

Computed Properties

• Exact Mass: 248.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.177630004g/mol
• Heavy Atom Count: 18
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 4.02240
• PSA: 26.30000
• Boiling Point: 331.3±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 167.6±10.4 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids